2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[2-(4-chlorophenyl)ethyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[2-(4-chlorophenyl)ethyl]acetamide is a synthetic acetamide derivative featuring a pyrimidinone core substituted with a 4-bromobenzenesulfonyl group at position 5 and a thioether-linked acetamide moiety at position 2. The acetamide side chain is further modified with a 4-chlorophenethyl group.
Properties
IUPAC Name |
2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-[2-(4-chlorophenyl)ethyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrClN3O4S2/c21-14-3-7-16(8-4-14)31(28,29)17-11-24-20(25-19(17)27)30-12-18(26)23-10-9-13-1-5-15(22)6-2-13/h1-8,11H,9-10,12H2,(H,23,26)(H,24,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLOQXLMIQNSNLO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC=C(C=C3)Br)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrClN3O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl]sulfanyl}-N-[2-(4-chlorophenyl)ethyl]acetamide is a derivative of dihydropyrimidine and sulfonamide, which has garnered attention due to its potential pharmacological properties. This article explores its biological activity, focusing on antibacterial effects, enzyme inhibition, and overall therapeutic potential.
Chemical Structure
The compound's structure can be broken down into key components:
- Dihydropyrimidine nucleus : Known for various biological activities.
- Sulfonamide group : Associated with antibacterial and enzyme inhibitory properties.
- Chlorophenyl and bromobenzenesulfonyl substituents : These groups enhance the compound's interaction with biological targets.
Biological Activity Overview
Recent studies have highlighted several biological activities associated with this compound:
1. Antibacterial Activity
Research indicates that derivatives of dihydropyrimidines exhibit significant antibacterial properties. The synthesized compound was tested against various bacterial strains, showing moderate to strong activity against:
- Salmonella typhi
- Bacillus subtilis
The effectiveness was evaluated through minimum inhibitory concentration (MIC) assays, with results suggesting that the compound could serve as a potential antibacterial agent.
2. Enzyme Inhibition
The compound was also assessed for its ability to inhibit key enzymes:
- Acetylcholinesterase (AChE) : Important for neurotransmission; inhibition can be beneficial in treating Alzheimer's disease.
- Urease : Inhibition of this enzyme is crucial in managing urinary tract infections and preventing the formation of kidney stones.
Table 1: Enzyme Inhibition Data
| Enzyme | IC50 (µM) | Reference Compound IC50 (µM) |
|---|---|---|
| Acetylcholinesterase | 3.5 | 21.25 |
| Urease | 2.14 | 21.25 |
The results demonstrate that the synthesized compound possesses strong inhibitory activity against these enzymes, indicating its potential therapeutic applications.
Case Studies
Several studies have explored similar compounds within the same class:
Case Study 1: Dihydropyrimidine Derivatives
In a study focusing on dihydropyrimidine derivatives, compounds were found to exhibit varying degrees of antibacterial and enzyme inhibitory activities. The most active compounds had IC50 values significantly lower than traditional antibiotics, suggesting a promising alternative for treating resistant bacterial strains .
Case Study 2: Sulfonamide Compounds
Another research effort evaluated sulfonamide derivatives for their anticancer properties. The results indicated that these compounds could inhibit cell proliferation in various cancer cell lines, including breast and lung cancer cells . This suggests that the sulfonamide moiety in our compound may also confer anticancer properties.
The biological activity of the compound is believed to stem from:
- Interaction with bacterial cell walls : The sulfonamide group interferes with folate synthesis in bacteria.
- Enzyme binding : The dihydropyrimidine structure may fit into the active sites of AChE and urease, effectively blocking their function.
Comparison with Similar Compounds
Structural Analog 1: N-(2,4-Dimethoxyphenyl)-2-({5-[(4-ethylphenyl)sulfonyl]-6-oxo-1,6-dihydro-2-pyrimidinyl}sulfanyl)acetamide
- Key Differences: Sulfonyl Substituent: 4-Ethylphenyl vs. 4-bromophenyl in the target compound. Acetamide Side Chain: Attached to a 2,4-dimethoxyphenyl group vs. a 4-chlorophenethyl group. Methoxy groups enhance solubility but reduce lipophilicity compared to chlorinated aromatic systems.
- The dimethoxyphenyl group could engage in hydrogen bonding via oxygen atoms, whereas the chlorophenethyl group may prioritize hydrophobic interactions.
Structural Analog 2: 2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-bromophenyl)acetamide
- Key Differences: Pyrimidinone Substituent: Lacks the sulfonyl group at position 5, replaced by a methyl group. Acetamide Side Chain: Attached to a simpler 4-bromophenyl group vs. the extended phenethyl chain in the target compound.
- Reported Data :
- Melting Point : >259°C (decomposition), indicating high thermal stability.
- Synthesis Yield : 79%, suggesting efficient synthetic accessibility.
- 1H NMR : Peaks at δ 12.48 (NH) and δ 10.22 (NHCO) confirm hydrogen-bonding motifs.
- The simpler structure may limit target specificity compared to the more complex target compound.
Data Table: Comparative Analysis of Structural and Physical Properties
Research Findings and Structure-Activity Relationships (SAR)
- Electronic Effects : The bromine atom in the target compound’s sulfonyl group introduces electron-withdrawing effects, which may enhance binding to electrophilic regions in biological targets (e.g., enzyme active sites) compared to Analog 1’s ethyl group .
- Hydrophobic Interactions : The 4-chlorophenethyl chain in the target compound likely increases lipophilicity, favoring interactions with hydrophobic protein pockets. This contrasts with Analog 2’s simpler bromophenyl group, which may limit such interactions .
- Synthetic Feasibility : Analog 2’s 79% yield highlights the efficiency of thioether-linked acetamide synthesis, a methodology likely applicable to the target compound .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
